Cas no 888420-02-8 (3-(3-methylphenyl)-6-(naphthalen-1-yl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one)

• Product name: 3-(3-methylphenyl)-6-(naphthalen-1-yl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• CAS No: 888420-02-8
• MF: C₂₂H₁₇N₅O
• MW: 367.403283834457
• CID: 6368226
• PubChem ID: 7476241

3-(3-methylphenyl)-6-(naphthalen-1-yl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylphenyl)-6-(naphthalen-1-yl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• 7H-1,2,3-Triazolo[4,5-d]pyrimidin-7-one, 3,6-dihydro-3-(3-methylphenyl)-6-(1-naphthalenylmethyl)-
• 3-(3-methylphenyl)-6-[(naphthalen-1-yl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
• F1876-0644
• AB00676628-01
• 6-(naphthalen-1-ylmethyl)-3-(m-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one
• 888420-02-8
• 3-(3-methylphenyl)-6-(naphthalen-1-ylmethyl)triazolo[4,5-d]pyrimidin-7-one
• AKOS024615959

• Inchi： 1S/C22H17N5O/c1-15-6-4-10-18(12-15)27-21-20(24-25-27)22(28)26(14-23-21)13-17-9-5-8-16-7-2-3-11-19(16)17/h2-12,14H,13H2,1H3
• InChI Key： WIJCSMICZLXDMJ-UHFFFAOYSA-N
• SMILES： C1N(CC2=C3C(C=CC=C3)=CC=C2)C(=O)C2N=NN(C3=CC=CC(C)=C3)C=2N=1

Computed Properties

• Exact Mass: 367.14331018g/mol
• Monoisotopic Mass: 367.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 645.0±65.0 °C(Predicted)
• pka: -3.44±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-(3-methylphenyl)-6-(naphthalen-1-yl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one

Introduction to 3-(3-methylphenyl)-6-(naphthalen-1-yl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one (CAS No. 888420-02-8)

3-(3-methylphenyl)-6-(naphthalen-1-yl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one (CAS No. 888420-02-8) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule features a unique fusion of a triazolopyrimidine core with aromatic substituents, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The compound's molecular structure incorporates a 3-methylphenyl group at the 3-position and a naphthalen-1-ylmethyl moiety at the 6-position of the triazolopyrimidine scaffold. This arrangement not only contributes to its distinct chemical properties but also opens up possibilities for diverse biological interactions. The presence of multiple aromatic rings enhances its potential for π-stacking interactions and binding affinity to biological targets.

In recent years, there has been growing interest in developing novel heterocyclic compounds for their potential pharmacological effects. The triazolopyrimidine class of molecules has shown promise in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications. The specific substitution pattern in 3-(3-methylphenyl)-6-(naphthalen-1-yl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one suggests that it may exhibit unique biological activities that warrant further investigation.

One of the most compelling aspects of this compound is its potential to interact with biological targets in multiple ways. The aromatic ring systems, particularly the naphthalen-1-ylmethyl group, can engage in hydrophobic interactions and π-cation interactions with protein binding sites. Additionally, the triazolopyrimidine core itself may participate in hydrogen bonding or other electrostatic interactions with biological macromolecules. These features make it an attractive scaffold for designing molecules with high specificity and affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with greater accuracy. By leveraging these tools, scientists can identify potential binding pockets and optimize the structure of 3-(3-methylphenyl)-6-(naphthalen-1-yl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one to enhance its pharmacological properties. These computational studies have already provided valuable insights into how the compound might interact with enzymes and receptors involved in disease pathways.

The synthesis of this compound presents an intriguing challenge due to its complex architecture. However, modern synthetic methodologies have made it possible to construct such molecules efficiently and in high yields. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography allow chemists to obtain pure samples of 3-(3-methylphenyl)-6-(naphthalen-1-yl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one suitable for biological testing.

In the realm of drug discovery, the ability to rapidly synthesize and test novel compounds is crucial for identifying lead candidates that can progress into clinical trials. The structural features of CAS No. 888420-02-8 make it an interesting candidate for further development. Researchers are exploring its potential as a kinase inhibitor or as a modulator of other signaling pathways relevant to human health and disease.

One particularly exciting area of research is the use of this compound as a tool compound in biochemical assays. By designing derivatives with specific modifications, scientists can probe the function of various enzymes and receptors more effectively. This approach has already led to several important discoveries about how these biological systems operate at a molecular level.

The future prospects for 3-(3-methylphenyl)-6-(naphthalen-1-yl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one are vast. As our understanding of biology and chemistry continues to evolve，so too will our ability to design molecules that can interact with biological systems in meaningful ways. This compound represents just one example of how interdisciplinary approaches can lead to breakthroughs in medicine and biotechnology.

In conclusion,CAS No. 888420-02-8 is a structurally fascinating molecule with significant potential for therapeutic applications. Its unique combination of aromatic substituents and heterocyclic core makes it an attractive candidate for further exploration in drug discovery。With continued research，this compound may one day contribute to the development of new treatments for various diseases.